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Compound of Interest

Compound Name: Aerosil R 805

Cat. No.: B1168409

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical composition,
structure, and key properties of Aerosil R 805, a hydrophobized fumed silica. The information
is tailored for researchers, scientists, and professionals in drug development who utilize this
versatile excipient for rheology control, stabilization, and as a glidant. This document details its
physicochemical characteristics and outlines relevant experimental protocols for its analysis.

Core Chemical Composition and Structure

Aerosil R 805 is a high-purity, amorphous, synthetic silicon dioxide that has been rendered
hydrophobic through surface treatment. The base material is hydrophilic fumed silica, Aerosil
200, which is then modified with an organosilane, specifically octyltrimethoxysilane (OCTMO).
[1][2][3][4] This surface modification process replaces the hydrophilic silanol groups (Si-OH) on
the surface of the fumed silica particles with hydrophobic octyl groups.[5] The resulting product
has a homogeneously hydrophobic surface.[6]

The International Nomenclature of Cosmetic Ingredients (INCI) name for this material is Silica
Caprylyl Silylate.[2] The fundamental structure consists of spherical, non-porous primary
particles of silicon dioxide (SiO2), which form aggregates and then agglomerates.[7] The
hydrophobic surface treatment significantly reduces the material's ability to absorb moisture
from the atmosphere compared to its hydrophilic counterparts.[8]

Visualization of the Chemical Structure
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The following diagram illustrates the chemical transformation of the hydrophilic silica surface to
the hydrophobic surface characteristic of Aerosil R 805.
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Sample Preparation:
- Weigh liquid medium
- Add Aerosil R 805

:

Low-Speed Wetting
(e.g., 1000 rpm, 1 min)

:

High-Shear Dispersion
(e.g., 3000 rpm, 5 min)

Deaerate Sample
(Vacuum)
Q_oad Sample onto Rheometea
Equilibrate Sample
(Temperature & Structure)

.

Perform Rheological Measurement
(Flow Curve, Oscillation)

Data Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Composition, Structure, and Characterization]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1168409#aerosil-r-805-chemical-composition-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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